Cas no 565171-57-5 (1-(2-Chloroethoxy)-4-ethoxybenzene)

• Product Name: 1-(2-Chloroethoxy)-4-ethoxybenzene
• CAS No: 565171-57-5
• MF: C₁₀H₁₃ClO₂
• MW: 200.662022352219
• MDL: MFCD03982625
• CID: 843729
• PubChem ID: 3733149
• Update Time: 2025-04-19

1-(2-Chloroethoxy)-4-ethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-CHLORO-ETHOXY)-4-ETHOXY-BENZENE
• 1-(2-chloroethoxy)-4-ethoxybenzene
• Enamine_005523
• HMS1409L01
• J-502976
• AKOS001051674
• EN300-05262
• MFCD03982625
• Z56912620
• 565171-57-5
• CS-0219901
• 1-(2-Chloroethoxy)-4-ethoxybenzene

• MDL： MFCD03982625
• Inchi： 1S/C10H13ClO2/c1-2-12-9-3-5-10(6-4-9)13-8-7-11/h3-6H,2,7-8H2,1H3
• InChI Key： PRXQWDDYOSLTGT-UHFFFAOYSA-N
• SMILES： ClCCOC1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 200.0604073g/mol
• Monoisotopic Mass: 200.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.103±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 288.8±15.0 ºC (760 Torr),
• Flash Point: 108.7±15.6 ºC,
• Solubility: Very slightly soluble (0.4 g/l) (25 º C),